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Compound of Interest

Compound Name: (+)-Camphor

Cat. No.: B7767059

Essential Safety and Handling Guide for (+)-
Camphor

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for the handling of

(+)-Camphor in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and regulatory compliance.

Occupational Exposure Limits

The following table summarizes the occupational exposure limits for (+)-Camphor. It is
imperative to maintain workplace concentrations below these mandated levels.
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Parameter Value

Agency Notes

Permissible Exposure
Limit (PEL) - Time-
Weighted Average
(TWA)

2 mg/m3

Legally enforceable
OSHA limit for an 8-hour

workday.

Threshold Limit Value

Recommendation for

(TLV) - Time-Weighted 2 mg/m3 ACGIH
an 8-hour workday.
Average (TWA)
o 15-minute TWA
Threshold Limit Value
exposure that should
(TLV) - Short-Term
3 mg/m3 ACGIH not be exceeded at

Exposure Limit
(STEL)

any time during a

workday.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to minimize exposure risk. The following table

provides guidance on suitable PPE for handling (+)-Camphor.
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PPE Type

Material/Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended)

Protects against skin irritation
and absorption. While specific
breakthrough time data for (+)-
Camphor is not readily
available, nitrile and neoprene
gloves generally offer good
resistance to ketones. Regular
glove changes are
recommended, especially after

splashes.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust
particles and potential

splashes.

Skin and Body Protection

Laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

Required when engineering
controls (e.g., fume hood) are
not sufficient to maintain
exposure below the
occupational exposure limits,
or during spill cleanup of a

large quantity.

Operational and Disposal Plans
Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

» Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

e Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[1] Keep containers tightly closed.[1] (+)-Camphor is a flammable solid and should be stored
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in a dedicated flammables cabinet.[2] It is incompatible with strong oxidizing agents,
naphthalene, 2-naphthol, dichlorobenzene, and strong bases.[3]

Handling and Use

» Ventilation: All handling of (+)-Camphor that may generate dust or vapors should be
conducted in a certified chemical fume hood to maintain exposure below recommended
limits.[2]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.

o Housekeeping: Avoid the accumulation of dust. Use "wet" cleaning methods or a HEPA-
filtered vacuum for cleanup; do not use dry sweeping.[3]

Spill Response

In the event of a spill, follow the established emergency procedure. The logical workflow for
handling a (+)-Camphor spill is illustrated in the diagram below.
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Workflow for (+)-Camphor Spill Response

Evacuate Immediate Area
Restrict Access

:

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

l

Ensure Adequate Ventilation
(Use Fume Hood if Possible)

:

Contain the Spill
(Use inert absorbent material)

:

Carefully Collect Spilled Material
(Avoid generating dust)

:

Place in a Labeled, Sealed Container
for Hazardous Waste

:

Decontaminate Spill Area
(Wash with soap and water)

:

Dispose of Waste
According to Protocol

:

Report the Incident
to Lab Supervisor

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a (+)-Camphor spill.
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Disposal Plan

(+)-Camphor is a flammable solid and must be disposed of as hazardous waste.

» Waste Collection: Collect all (+)-Camphor waste, including contaminated materials (e.g.,
gloves, absorbent pads), in a clearly labeled, sealed, and compatible waste container.

o Disposal Procedure: The recommended disposal method for hydrocarbons and flammable
ketones like (+)-Camphor is through a licensed hazardous waste disposal company. Do not
attempt to dispose of this material down the drain or in regular trash.

o Regulatory Compliance: Ensure that all local, state, and federal regulations regarding
hazardous waste disposal are strictly followed. Contact your institution's Environmental
Health and Safety (EHS) department for specific guidance and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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